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Abstract

This technical guide provides a comprehensive overview of the known and predicted physical
characteristics of 6-methoxyhexanal (CAS No. 855906-01-3). Due to a notable scarcity of
experimentally determined data in publicly accessible literature, this document combines
reported computed properties with general principles of aldehyde chemistry to offer a thorough
profile of the compound. Detailed experimental protocols for the determination of key physical
properties, such as boiling point, are provided to guide researchers in the empirical
characterization of this and similar molecules. Furthermore, a logical workflow for the synthesis
and characterization of aliphatic aldehydes is presented visually. This guide is intended to
serve as a foundational resource for professionals engaged in organic synthesis, flavor
chemistry, and drug development involving 6-methoxyhexanal.

Introduction

6-Methoxyhexanal is an aliphatic aldehyde featuring a six-carbon chain with a terminal
aldehyde group and a methoxy substituent at the 6-position.[1][2] Its molecular structure,
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combining a reactive aldehyde function with an ether linkage, makes it a compound of interest
in various chemical and biological applications, including as a building block in organic
synthesis and potentially in the development of new fragrance components.[1][2] The aldehyde
group is known to be reactive, capable of undergoing oxidation to a carboxylic acid, reduction
to a primary alcohol, and forming covalent bonds with nucleophilic sites on proteins.[1][2] The
methoxy group, being electron-donating, can modulate the compound's overall reactivity and
physicochemical properties.[1]

A comprehensive understanding of the physical characteristics of 6-methoxyhexanal is
paramount for its effective use in research and development, influencing aspects such as
reaction conditions, purification methods, and formulation. This guide aims to consolidate the
available information and provide practical methodologies for its experimental determination.

Physicochemical Properties

Experimental data on the physical properties of 6-methoxyhexanal are not widely available in
scientific literature.[3] The following table summarizes key identifiers and computed physical
properties, primarily sourced from chemical databases.[4]

Table 1. Summary of Physicochemical Data for 6-Methoxyhexanal
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Property Value Source
Molecular Formula C7H1402 [11[2][4]
Molecular Weight 130.18 g/mol [1][2][4]
IUPAC Name 6-methoxyhexanal [4]

CAS Number 855906-01-3 [21[4]

Monoisotopic Mass

130.09938 Da

[1]5]

Boiling Point Not available [3]
Melting Point Not available [3]
Density Not available [3]
Refractive Index Not available [3]

Solubility

Inferred to have low water
solubility. Soluble in organic

solvents.

[1](6]

XLogP3 (Predicted)

14

[7]

Note on Physical State and Odor: Based on general properties of aldehydes, 6-

methoxyhexanal, with seven carbon atoms, is expected to be a liquid at room temperature.[8]

[9] Lower molecular weight aldehydes are known for their pungent odors, while higher

aldehydes can have more pleasant, fragrant smells.[6][10]

Experimental Protocols

The absence of reported experimental values for many of 6-methoxyhexanal's physical

properties necessitates the use of established laboratory procedures for their determination.

Below is a detailed protocol for determining the boiling point of a liquid aldehyde, a critical

parameter for its purification and characterization.

Determination of Boiling Point via the Thiele Tube

Method
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This method is suitable for small sample volumes and provides an accurate determination of
the boiling point.

Materials:

e Thiele tube

e Mineral oll

o Thermometer (calibrated)

e Capillary tube (sealed at one end)

e Small test tube (e.g., Durham tube)

e Rubber band or wire for attaching the test tube to the thermometer
e Bunsen burner or other heat source

e Stand and clamp

Procedure:

o Sample Preparation: Fill the small test tube to about half-full with 6-methoxyhexanal.

o Capillary Tube Insertion: Place the capillary tube, with the sealed end pointing upwards, into
the test tube containing the sample.

o Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the
bottom of the test tube is level with the thermometer bulb.

e Thiele Tube Setup: Clamp the Thiele tube to a stand and insert the thermometer and sample
assembly into the tube, making sure the sample is immersed in the mineral oil.

o Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The convection
currents in the oil will ensure uniform heating.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b6155086/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-6-methoxyhexanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6155086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Continue heating until a continuous and rapid stream of
bubbles is observed.

» Boiling Point Determination: Remove the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

e Recording: Record the temperature at this point. For accuracy, allow the apparatus to cool
further, then reheat to obtain a second reading. Also, record the atmospheric pressure, as
boiling point is pressure-dependent.

Logical Workflow for Synthesis and
Characterization

While specific signaling pathways involving 6-methoxyhexanal are not documented, a logical
workflow for its synthesis and subsequent characterization is crucial for any research
application. The following diagram illustrates a general pathway from precursor molecules to a
fully characterized compound. A common synthetic route to 6-methoxyhexanal involves the
oxidation of the corresponding primary alcohol, 6-methoxyhexan-1-ol.[2]
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Caption: Workflow for the synthesis and characterization of 6-methoxyhexanal.
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Conclusion

This technical guide consolidates the currently available information on the physical
characteristics of 6-methoxyhexanal. It highlights the significant gap in experimentally
determined data and provides a robust, generalized protocol for the determination of its boiling
point. The included workflow diagram offers a clear and logical pathway for the synthesis and
comprehensive characterization of this and similar aliphatic aldehydes. It is the authors' hope
that this guide will serve as a valuable resource for researchers and stimulate further
experimental investigation into the properties of this compound, thereby enabling its broader
application in scientific and industrial research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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